Cas no 1326859-68-0 (2-(3,4-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(3,4-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326859-68-0
• MF: C₂₆H₂₁N₃O₂
• MW: 407.463845968246
• CID: 5398823
• Update Time: 2025-11-01

2-(3,4-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(3,4-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C26H21N3O2/c1-16-7-6-8-19(13-16)24-27-25(31-28-24)23-15-29(20-12-11-17(2)18(3)14-20)26(30)22-10-5-4-9-21(22)23/h4-15H,1-3H3
• InChI Key： QYEGMVHTGAZANK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(C)=C3)N=2)=CN1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 407.163
• Monoisotopic Mass: 407.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2

Additional information on 2-(3,4-dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Comprehensive Overview of 2-(3,4-Dimethylphenyl)-4-[3-(3-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]-1,2-Dihydroisoquinolin-1-One (CAS No. 1326859-68-0)

2-(3,4-Dimethylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, identified by its unique CAS No. 1326859-68-0, is a structurally complex organic compound that has garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. This molecule belongs to the class of isoquinolinone derivatives, which are well-known for their diverse biological activities and structural versatility. The integration of a 1,2,4-oxadiazole ring system with a substituted phenyl group and a dihydroisoquinoline scaffold positions it as a promising candidate for drug discovery and development. Recent advancements in heterocyclic chemistry and molecular pharmacology have highlighted the potential of such hybrid structures to modulate key biological pathways with high specificity.

The core structure of this compound features a benzene ring substituted with two methyl groups at the 3 and 4 positions, directly linked to a dihydroisoquinoline ring system. This aromatic heterocycle is further functionalized with a 1,2,4-triazole-like oxadiazole moiety, where the central nitrogen atom is replaced by an oxygen atom. The oxadiazole ring is itself appended to another phenyl group bearing a single methyl substitution at the 3-position. This combination of substituents creates a unique three-dimensional framework that may interact with various biomolecular targets through multiple binding modes. The presence of both electron-donating methyl groups and the polar oxadiazole ring suggests potential for hydrogen bonding interactions and hydrophobic effects in biological environments.

Synthetic approaches to this compound typically involve multistep organic reactions that leverage modern methodologies in heterocyclic synthesis. One prominent strategy reported in recent literature employs transition-metal-catalyzed cross-coupling reactions between appropriately functionalized aromatic precursors and an oxadiazole intermediate derived from amidrazone formation followed by cyclization under controlled conditions. These synthetic protocols often incorporate microwave-assisted techniques or solvent-free conditions to enhance reaction efficiency while maintaining structural integrity. The ability to fine-tune substituent patterns through these methods allows researchers to explore structure-activity relationships (SAR) systematically.

In terms of physicochemical properties, this molecule exhibits characteristic features of both aromatic heterocycles and amide-containing systems. Its molecular weight distribution falls within the optimal range for drug-like compounds according to Lipinski's Rule of Five criteria when considering appropriate salt forms or prodrug strategies. Spectroscopic analyses using nuclear magnetic resonance (NMR) and mass spectrometry (MS) have confirmed the presence of all expected functional groups in its structure: distinct aromatic proton signals from both dimethylphenyl and methylphenyl rings are observed in NMR spectra alongside characteristic carbonyl stretching vibrations in infrared (IR) spectroscopy data.

The recent surge in interest surrounding this compound stems from its demonstrated activity against specific disease targets identified through high-throughput screening campaigns at leading pharmaceutical research institutions. In particular, studies published in reputable journals such as the Journal of Medicinal Chemistry have revealed its potential as a selective modulator of certain enzyme families involved in metabolic disorders and neurodegenerative diseases. The compound's dual aromatic-heterocyclic architecture appears to confer advantages over traditional monoheterocyclic scaffolds by enabling cooperative interactions with multiple binding sites on target proteins.

Mechanistic investigations utilizing X-ray crystallography have provided detailed insights into how this molecule engages with its biological targets at the atomic level. The three-dimensional arrangement of substituents on both phenyl rings creates an optimal orientation for π-stacking interactions with aromatic residues in enzyme active sites while maintaining necessary hydrogen bonding capabilities through the oxadiazole oxygen atoms. These findings align with computational docking studies that predicted favorable binding affinities for several key therapeutic targets associated with inflammation pathways.

One particularly intriguing aspect highlighted in recent publications is the compound's ability to cross biological membranes efficiently due to its balanced hydrophilic-lipophilic profile. This property is crucial for developing oral formulations targeting systemic diseases or central nervous system disorders where blood-brain barrier permeability is essential for therapeutic efficacy. Comparative studies against structurally related analogs have shown enhanced membrane permeability metrics when specific substituent positions are maintained as described by its IUPAC name.

The pharmacokinetic profile of this compound has been extensively characterized using state-of-the-art analytical techniques including liquid chromatography-mass spectrometry (LC/MS). These analyses indicate favorable absorption characteristics across various intestinal models while demonstrating moderate metabolic stability under hepatic microsomal incubation conditions commonly used during preclinical drug development phases. Such data supports further investigation into optimizing dosing regimens through chemical modifications that maintain core structural elements responsible for target engagement.

In addition to its direct therapeutic applications being explored currently within academic laboratories worldwide (e.g., those at Harvard Medical School), there exists considerable interest among industrial research groups regarding potential use as an intermediate or building block for more complex drug candidates undergoing clinical trials today specifically targeting inflammatory conditions via novel mechanisms involving nuclear receptor modulation rather than traditional enzyme inhibition approaches previously employed successfully but now facing limitations due primarily cost considerations associated long-term administration requirements particularly chronic disease management scenarios where patient compliance remains critical factor determining overall treatment success rates globally observed trends over past decade indicate growing preference towards multi-target directed ligands capable addressing several pathological aspects simultaneously thus reducing need develop multiple separate medications which often leads increased healthcare expenditures particularly developing countries where access affordable treatments remains major challenge public health officials continue monitor closely these developments seeking sustainable solutions benefit global population affected various diseases annually estimated millions individuals could potentially benefit improved therapeutic options emerging field research collaboration between academic institutions private sector playing vital role accelerating translation discoveries practical applications market availability however dependent successful completion required regulatory approval processes ensuring safety efficacy standards met rigorous testing protocols established international regulatory bodies including FDA EMA others responsible overseeing pharmaceutical products launched commercial sale worldwide today's highly competitive landscape innovation demands continuous refinement lead compounds like one described here require careful optimization balance potency selectivity toxicity profiles critical step moving preclinical candidates clinical trial stages ultimately approved therapeutic agents available patients suffering unmet medical needs across different age demographics geographic regions alike current research directions include exploring prodrug strategies improve solubility bioavailability address limitations inherent parent compound despite promising early results challenges remain overcome before reach market shelves estimated timeframes vary depending resources allocated particular project but generally span several years post-discovery phase initial reports published open-access repositories encouraging knowledge sharing advancing field rapidly evolving discipline demands close collaboration multidisciplinary teams chemists biologists pharmacologists working together develop next-generation therapeutics capable making meaningful impact human health future prospects appear bright given ongoing investment translational research initiatives supported governments private foundations committed funding innovative projects aimed tackling major health concerns twenty-first century technological advances enabling higher throughput screening virtual modeling techniques further expediting discovery process identifying optimal chemical modifications enhancing desired properties minimizing off-target effects crucial aspect modern drug design approach ensuring compounds like one discussed here achieve maximum therapeutic potential minimum side effects long-term safety profiles essential consideration regulatory agencies evaluating new molecular entities today's stringent requirements reflect commitment patient safety healthcare outcomes worldwide scientific community remains optimistic regarding future developments based encouraging preliminary data published peer-reviewed journals accessible researchers global network collaborations continue expand facilitating exchange expertise accelerating progress toward practical applications benefiting society large overall assessment indicates strong foundation already established through rigorous scientific investigation remaining steps implementation depend careful planning execution across entire drug development pipeline from bench clinical settings ultimate goal bringing safe effective treatment option patients waiting innovative solutions addressing complex medical challenges contemporary healthcare environment.